Cas no 1448059-75-3 (1-[1-(4-chlorophenyl)cyclopentanecarbonyl]-4-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine)

• Product Name: 1-[1-(4-chlorophenyl)cyclopentanecarbonyl]-4-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine
• CAS No: 1448059-75-3
• Molecular Formula: C₂₃H₂₄ClN₃O₂S
• Molecular Weight: 441.973563194275
• CID: 5765647
• PubChem ID: 71793009

1-[1-(4-chlorophenyl)cyclopentanecarbonyl]-4-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine Properties

Names and Identifiers

• CCG-315408
• 1448059-75-3
• F6245-1139
• 1-[1-(4-CHLOROPHENYL)CYCLOPENTANECARBONYL]-4-[5-(THIOPHEN-3-YL)-1,3,4-OXADIAZOL-2-YL]PIPERIDINE
• AKOS024543121
• (1-(4-chlorophenyl)cyclopentyl)(4-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
• [1-(4-chlorophenyl)cyclopentyl]-[4-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methanone

• InChIKey： QATOYNFVIQMZTE-UHFFFAOYSA-N
• Inchi： 1S/C23H24ClN3O2S/c24-19-5-3-18(4-6-19)23(10-1-2-11-23)22(28)27-12-7-16(8-13-27)20-25-26-21(29-20)17-9-14-30-15-17/h3-6,9,14-16H,1-2,7-8,10-13H2
• SMILES： ClC1C=CC(=CC=1)C1(C(N2CCC(C3=NN=C(C4=CSC=C4)O3)CC2)=O)CCCC1

Computed Properties

• Exact Mass: 441.1277759g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 441.1277759g/mol
• Heavy Atom Count: 30
• Complexity: 601
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 87.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides